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Summary of Experimental Data on a Combined
Nutraceutical

This table details the design and primary outcome of a recent study evaluating treats containing Cannabidiol

(CBD), L-tryptophan, and alpha-casozepine [1] [2].

Study Characteristic Description

Study Type Blinded, cross-over study [1] [2]

Subjects 54 dogs [1] [2]

| Treatments | 1. Placebo 2. CBD (2 mg/kg BW) 3. CBD (4 mg/kg BW) 4. CBD (2 mg/kg BW) + L-

tryptophan + alpha-casozepine (Blend) [1] [2] | | Stress Paradigm | 10-minute car travel, initiated 2 hours

after treat administration [1] [2] | | Key Measured Variables | Serum cortisol levels, plasma CBD levels,

heart rate, heart rate variability, activity, and stress-related behaviors [1] [2] | | Primary Significant Finding

| The blend (CBD + L-tryptophan + alpha-casozepine) resulted in a significantly smaller increase in cortisol

in response to stress compared to the placebo (p=0.016). No other significant effects were observed across
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other measures [1] [2] | | Conclusion | The combination of CBD, L-tryptophan, and alpha-casozepine had a

mild, specific stress-reducing effect in dogs, as measured by cortisol response [1] [2] |

Detailed Experimental Protocol

For researchers looking to replicate or build upon this work, the methodology is outlined below.

Experimental Workflow: The sequence of the study is visualized in the following diagram.

Start Study

Administer Single
Treatment Dose

2-Hour Wait

Induce Stress
(10-min Car Travel)

Collect Data

Analyze Data

Cross-Over
& Repeat
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Blinded Cross-Over Design: Each of the 54 dogs received a single dose of every treatment
(placebo and the three active treatments) in a randomized sequence, with washout periods between

tests. This design controls for individual animal variation [1] [2].
Stress Induction and Timing: The stressor was a 10-minute car ride. Treatments were administered

2 hours before the test because prior research indicates peak blood levels of CBD are reached
between 1.5 and 2 hours after dosing, ensuring the test occurs during the expected peak efficacy

window [1] [2].
Data Collection Methods:

Physiological: Blood was collected to measure serum cortisol levels (pre- and post-test) and
plasma CBD levels (post-test) [1] [2].

Behavioral: During the car ride, heart rate, heart rate variability, and activity were measured. In
addition, the frequency of stress-related behaviors (e.g., whining, lip-licking, yawning) was

recorded, and qualitative behavioral assessments were made [1] [2].

Mechanism of Action: Alpha-Casozepine

The following diagram illustrates the proposed neurological mechanism of alpha-casozepine, which

distinguishes it from other compounds.
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The mechanism is characterized by two key features [3]:

GABAergic Action: Alpha-casozepine is a decapeptide derived from milk casein. Its structure is
homologous to benzodiazepines, allowing it to act as a positive allosteric modulator of the GABAA

receptor, the primary inhibitory receptor in the brain [3].
Anomalous Profile: Despite its mechanism, its binding affinity in vitro is 1000 times less than

diazepam, yet it shows a 10-fold increased affinity in vivo. Its anxiolytic effects are typically observed
only in stressed subjects, and it does not produce the dependence, tolerance, or habituation

associated with classic benzodiazepines. This has led to the hypothesis that its activity may be
mediated through the modulation of endogenous neurosteroids, which are themselves altered by

stress [3].

Insights for Researchers

Combination vs. Monotherapy: The 2025 study found that a lower dose of CBD (2 mg/kg)
combined with L-tryptophan and alpha-casozepine was effective in reducing cortisol, whereas the
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higher dose of CBD (4 mg/kg) alone was not. This suggests that the combination of active ingredients

with complementary mechanisms may be more effective than single-ingredient nutraceuticals [1] [2].
Regulatory Context: It is critical to distinguish between pharmaceutical and nutraceutical active

ingredients. Nutraceutical APIs, like alpha-casozepine, are generally aimed at wellness and
prevention and are subject to less stringent regulatory requirements for proving efficacy and safety

compared to pharmaceutical APIs. This often results in a smaller and less conclusive evidence base
[4].

Individual Variability: The study reported highly variable plasma levels of CBD between individual
dogs receiving the same dose, which likely impacted the results. This highlights a significant

challenge in nutraceutical research and points to individual differences in absorption and metabolism
as an important area for future study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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